Cas no 31042-01-0 (Cyclohexaneacetic acid,1-hydroxy-a-methyl-, methyl ester)

• Product Name: Cyclohexaneacetic acid,1-hydroxy-a-methyl-, methyl ester
• CAS No: 31042-01-0
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 317557
• PubChem ID: 298875
• Update Time: 2025-04-19

Cyclohexaneacetic acid,1-hydroxy-a-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneacetic acid,1-hydroxy-a-methyl-, methyl ester
• methyl 2-(1-hydroxycyclohexyl)propanoate
• 2-(1-hydroxy-cyclohexyl)-propionic acid methyl ester
• 2-(1-Hydroxy-cyclohexyl)-propionsaeure-methylester
• AC1L6TS5
• NSC171227
• AKOS011681291
• NSC-171227
• 31042-01-0
• DTXSID70305599

• Inchi： 1S/C10H18O3/c1-8(9(11)13-2)10(12)6-4-3-5-7-10/h8,12H,3-7H2,1-2H3
• InChI Key： FSFKIIYLRNEFSM-UHFFFAOYSA-N
• SMILES： OC1(C(C(=O)OC)C)CCCCC1

Computed Properties

• Exact Mass: 186.12564
• Monoisotopic Mass: 186.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.07
• Boiling Point: 256.1°Cat760mmHg
• Flash Point: 99.1°C
• Refractive Index: 1.48
• PSA: 46.53
• LogP: 1.49070